2-Fluorocyclohexadiene-cis,cis-1,2-diol-1-carboxylate
Overview
Description
2-Fluorocyclohexadiene-cis,cis-1,2-diol-1-carboxylate is a 3-hydroxy carboxylic acid, a cyclohexadienecarboxylic acid and a cyclohexadienediol.
Scientific Research Applications
Applications in Chemical Reactions
Carbene Addition Reactions : Cyclohexadiene-cis-diols are involved in various chemical reactions, including carbene addition reactions. For instance, derivatives of cyclohexa-3,5-diene-cis-1,2-diol have demonstrated reactivity with several reagents, exhibiting the versatility of these compounds in organic reactions (Downing et al., 1990).
Applications in Microbial Biotransformation
Conversion to cis-diols : Microbial biotransformation processes utilize these compounds effectively. For example, certain strains of Pseudomonas have been engineered to convert substituted benzoates into the corresponding cis-diols, demonstrating the bioconversion potential of these compounds (Wubbolts & Timmis, 1990).
Applications in Catalysis
Cu-catalytic System : cis-1,2-Cyclohexanediol is identified as a highly efficient bidentate O-donor ligand in Cu-catalyzed cross-coupling reactions. It's found to be more effective than other diols, demonstrating the significance of cyclohexadiene-cis-diols in catalysis and synthesis of biologically important compounds (Kabir et al., 2010).
properties
Product Name |
2-Fluorocyclohexadiene-cis,cis-1,2-diol-1-carboxylate |
|---|---|
Molecular Formula |
C7H7FO4 |
Molecular Weight |
174.13 g/mol |
IUPAC Name |
(1S,6R)-6-fluoro-1,6-dihydroxycyclohexa-2,4-diene-1-carboxylic acid |
InChI |
InChI=1S/C7H7FO4/c8-7(12)4-2-1-3-6(7,11)5(9)10/h1-4,11-12H,(H,9,10)/t6-,7-/m0/s1 |
InChI Key |
NFSYZVMLOFNIDD-BQBZGAKWSA-N |
Isomeric SMILES |
C1=C[C@@]([C@](C=C1)(O)F)(C(=O)O)O |
Canonical SMILES |
C1=CC(C(C=C1)(O)F)(C(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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